Cas no 324065-90-9 (2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)

2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile structure

324065-90-9 structure

Product Name:2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

CAS No:324065-90-9

Molecular Formula:C₁₆H₁₃BrN₂S

Molecular Weight:345.256821393967

CID:6399840

PubChem ID:9585886

2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Properties

Names and Identifiers

- 2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
- (E)-2-((4-bromobenzylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
- Benzo[b]thiophene-3-carbonitrile, 2-[[(4-bromophenyl)methylene]amino]-4,5,6,7-tetrahydro-
- AG-205/09852051
- AKOS001613725
- Z53859704
- SR-01000906475
- 2-[(4-bromobenzylidene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
- 2-[(E)-[(4-BROMOPHENYL)METHYLIDENE]AMINO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBONITRILE
- 2-[(1E)-2-(4-bromophenyl)-1-azavinyl]-4,5,6,7-tetrahydrobenzo[b]thiophene-3-ca rbonitrile
- SR-01000906475-1
- 324065-90-9
- F1018-0621
- 2-[(E)-(4-bromophenyl)methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
- F0016-0376
- InChIKey： BCISGWNGZNMZBV-VXLYETTFSA-N
- Inchi： 1S/C16H13BrN2S/c17-12-7-5-11(6-8-12)10-19-16-14(9-18)13-3-1-2-4-15(13)20-16/h5-8,10H,1-4H2/b19-10+
- SMILES： BrC1C=CC(=CC=1)/C=N/C1=C(C#N)C2=C(CCCC2)S1

Computed Properties

Exact Mass: 343.99828g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 343.99828g/mol
Heavy Atom Count: 20
Complexity: 408
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Topological Polar Surface Area: 64.4Å²

2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F1018-0621-2μmol	2-[(E)-[(4-bromophenyl)methylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile	324065-90-9	90%+	2μl	$57.0	2023-07-06

2-(E)-(4-bromophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Related Literature

1. The spectrophotometric determination of small amounts of oxygen in waters

Analyst, 1954,79, 383-387
2. Predicted novel two-dimensional ferromagnetic VO2 with high Curie temperature and ferroelasticity†

Wen-Zhi Xiao,Ying-Xue Feng J. Mater. Chem. C, 2023,11, 16699-16707
3. A proteomic approach to investigate the effects of cadmium and lead on human primary renal cells†

Metallomics, 2014,6, 587-597
4. 3D double-reinforced graphene oxide – nanocellulose biomaterial inks for tissue engineered constructs†

Alexandra I. Cernencu,Andrada Serafim RSC Adv., 2023,13, 24053-24063
5. Self-assembly of dendron-helical polypeptidecopolymers: organogels and lyotropic liquid crystals†

Kyoung Taek Kim,Chiyoung Park,Chulhee Kim,Mitchell A. Winnik Chem. Commun., 2006, 1372-1374
6. Chemically enhanced thermal stability of anodized nanostructured zirconia membranes†

Tanushree H. Choudhury,Michael Rajamathi J. Mater. Chem., 2012,22, 6885-6893
7. A germanium nanoparticles/molybdenum disulphide (MoS2) nanocomposite as a high-capacity, high-rate anode material for lithium-ion batteries†

Meng-Hsun Hsieh,Guo-An Li,Wei-Chung Chang,Hsing-Yu Tuan J. Mater. Chem. A, 2017,5, 4114-4121
8. Far-infrared spectra of bis(pyrazine) complexes of transition metal(II) halides. The crystal and molecular structure of dichlorobis(pyrazine)cobalt(II)

J. Chem. Soc. D, 1971, 1634-1635
9. Microfluidic technique for measuring wax appearance temperature of reservoir fluids

Shahnawaz Molla,Laura Magro,Farshid Mostowfi Lab Chip, 2016,16, 3795-3803
10. Inside front cover

Soft Matter, 2013,9, 2348-2348

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